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Compound of Interest

Compound Name: Disperse yellow 211

Cat. No.: B1203038

Introduction

Dyeing polyester fabric is traditionally an energy-intensive process requiring high temperatures
(around 130°C) due to the fiber's hydrophobic nature and crystalline structure. Microwave-
assisted dyeing presents a sustainable and efficient alternative. Microwave energy offers rapid,
uniform, and direct heating of the dye bath and fabric, which can accelerate dye uptake, reduce
dyeing time and temperature, and enhance color characteristics.[1][2] This method leverages
the dielectric properties of polar molecules in the dye solution, causing them to oscillate and
generate heat, leading to faster dye diffusion into the polyester fibers.[3]

This document provides a detailed protocol for the microwave-assisted dyeing of polyester
fabric using Disperse Yellow 211. The outlined procedures are based on optimized
parameters that have demonstrated improved color strength and excellent colorfastness

properties.[4][5]

Data Presentation

The following tables summarize the optimized parameters and resulting fastness properties for
the microwave-assisted dyeing of polyester with Disperse Yellow 211.

Table 1: Optimized Microwave-Assisted Dyeing Parameters
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Parameter Condition 1 (pH 8) Condition 2 (pH 11)

. 6 minutes (for both fabric and 6 minutes (for both fabric and
dye solution) dye solution)

Dyeing Temperature 90°C 70°C

Dyeing Time 40 minutes 35 minutes

Dispersant Concentration 29/100 mL 1g/100 mL

Dye Bath Volume 70 mL 50 mL

Dye Bath pH 8 11

Data compiled from studies by Adeel, S., et al.[1]

Table 2: Colorfastness Properties of Microwave-Dyed Polyester

Fastness Test (ISO Standards) Rating for Optimized Conditions
Light Fastness Good to Excellent
Wash Fastness Good to Excellent
Rubbing Fastness (Dry & Wet) Good to Excellent

Ratings are based on qualitative results described in the literature, which indicate "good to
excellent ratings have been obtained from different shades dyed at optimal condition".[4][6]

Experimental Protocols

1. Materials and Equipment

o Fabric: Polyester (PET) fabric

e Dye: Disperse Yellow 211 (C.I. No. 12755)[1]

o Chemicals: Dispersing agent, pH buffers (for pH 8 and 11)
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e Equipment:

o

Laboratory-grade microwave oven
o Beakers or microwave-safe dyeing vessels
o Thermostatically controlled water bath or dyeing apparatus
o Spectrophotometer (for color strength measurement, e.g., Spectra flash SF600)[4]
o Crock meter (for rubbing fastness)[4]
o Lightfastness tester
o Launder-Ometer (for wash fastness)
2. Protocol 1: Microwave Pre-treatment of Fabric and Dye Solution

This protocol describes the initial microwave irradiation step for both the polyester fabric and
the dye solution, which is crucial for enhancing dye uptake.

o Cut polyester fabric samples to the desired size.

o Prepare the Disperse Yellow 211 dye solution according to the desired concentration.
o Place the polyester fabric sample in a microwave-safe container.

o Separately, place the prepared dye solution in another microwave-safe container.

« Irradiate both the fabric (Referred to as RP) and the dye solution (Referred to as RS) in the
microwave for a period of 1 to 6 minutes. The optimal duration has been found to be 6
minutes.[1][4]

3. Protocol 2: Microwave-Assisted Dyeing Procedure
This protocol provides two optimized sets of conditions for achieving high color strength.

Condition 1 (pH 8):
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e Prepare a 70 mL dye bath containing the 6-minute microwave-irradiated Disperse Yellow
211 solution.[1]

e Add 2 g/100 mL of a suitable dispersing agent to the dye bath.[1]

¢ Adjust the pH of the dye bath to 8.

 Introduce the 6-minute microwave-irradiated polyester fabric sample into the dye bath.

o Raise the temperature of the dyeing apparatus to 90°C and maintain for 40 minutes.[1]

 After dyeing, remove the fabric, rinse thoroughly with cold water, and allow it to dry.

Condition 2 (pH 11):

e Prepare a 50 mL dye bath containing the 6-minute microwave-irradiated Disperse Yellow
211 solution.[1]

e Add 1 g/100 mL of a suitable dispersing agent to the dye bath.[1]

e Adjust the pH of the dye bath to 11.

 Introduce the 6-minute microwave-irradiated polyester fabric sample into the dye bath.

» Raise the temperature of the dyeing apparatus to 70°C and maintain for 35 minutes.[1][4]

 After dyeing, remove the fabric, rinse thoroughly with cold water, and allow it to dry.

4. Protocol 3: Evaluation of Dyed Fabric

e Color Strength (K/S Value): Measure the surface reflectance of the dyed samples using a
spectrophotometer to determine the K/S value, which is proportional to the dye concentration
on the fabric.

e Wash Fastness (ISO 105-C06): Evaluate the resistance of the color to washing under
specified conditions. Assess color change and staining on adjacent multifiber fabric.
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» Light Fastness (ISO 105-B02): Expose the dyed fabric to a standard artificial light source and
compare the degree of fading to a standard blue wool scale.

» Rubbing Fastness (ISO 105-X12): Use a crock meter to assess the amount of color
transferred from the fabric surface to a standard white cotton cloth under dry and wet

conditions.

Visualizations
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Caption: Experimental workflow for microwave-assisted dyeing of polyester.
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Caption: Logical diagram of microwave energy's effect on the dyeing process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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